(3,5-Dimethoxyphenyl)methanol-4-boronic acid

• Molecular Formula: C9H13BO5
• Molecular Weight: 212.01 g/mol
• IUPAC Name: [4-(hydroxymethyl)-2,6-dimethoxyphenyl]boronic acid
• InChI: InChI=1S/C9H13BO5/c1-14-7-3-6(5-11)4-8(15-2)9(7)10(12)13/h3-4,11-13H,5H2,1-2H3
• InChI Key: XHWYOFFQNUKCDB-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=C(C=C1OC)CO)OC)(O)O

Description

(3,5-Dimethoxyphenyl)methanol-4-boronic acid is a useful research compound. Its molecular formula is C9H13BO5 and its molecular weight is 212.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,5-dimethoxybenzyl alcohol (80 g) in THF (1900 ml) was added n-BuLi (1.6 M in n-hexane, 750 ml) portionwise at −50° C. for 0.5 hour under argon. The mixture was warmed up to room temperature for 2 hours and cooled again to −60° C. To the mixture was added (MeO)3B (200 ml). The resulting mixture was warmed to room temperature and stirred over night. To the reaction mixture was added a solution of citric acid (300 g) in H2O (1200 ml) portionwise at 0° C. The aqueous layer was separated, saturated with NaCl and extracted with AcOEt. The combined AcOEt extract was dried (Na2SO4) and evaporated. The crystalline residue was triturated with AcOEt and collected by filtration to yield the title compound (75.1 g). mp. 92-98° C.; IR (Nujol) 3460, 3408, 3218, 1613, 1578, 1288, 1231, 1123, 1055, 960, 779 cm−1; MS (APCI) m/z 230 (M+NH4).